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Compound of Interest

Compound Name: 4-Propylbenzaldehyde

Cat. No.: B1360211 Get Quote

Core Physical and Chemical Properties
4-Propylbenzaldehyde, also known as p-propylbenzaldehyde, is an aromatic aldehyde with a

propyl group attached to the para position of the benzaldehyde ring.[1] Its chemical structure

plays a significant role in defining its physical characteristics and reactivity.

Data Presentation: Summary of Physical Properties

The following table summarizes the key physical properties of 4-Propylbenzaldehyde based

on available literature data.
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Property Value Units

Molecular Formula C₁₀H₁₂O

Molecular Weight 148.20 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point
239.0 to 240.0 °C (at 760

mmHg) 95 °C (at 6 Torr)
°C

Melting Point 19 °C

Density 1.0050 (at 25 °C) 0.985 g/mL g/cm³

Refractive Index 1.532 (at 20 °C, n20/D) 1.539

Vapor Pressure 0.039 mmHg (at 25 °C)

Flash Point 96.5 - 103 °C

Solubility

Soluble in alcohol, acetone

(slightly), DMSO (sparingly),

methanol (slightly).[2][3][4]

Slightly soluble in water.[1][5]

Experimental Protocols for Property Determination
Accurate determination of physical properties is critical for the identification, purity assessment,

and application of chemical compounds.[6][7] The following sections detail the standard

experimental methodologies for measuring the key physical properties of liquid aldehydes like

4-Propylbenzaldehyde.

Boiling Point Determination
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[8] For a pure compound, this temperature is constant during boiling.[9]

Methodology: Micro-Boiling Point (Capillary Method)

This method is suitable for small sample volumes.[10]
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Sample Preparation: A few milliliters of 4-Propylbenzaldehyde are placed into a small test

tube or fusion tube.[11][12]

Capillary Insertion: A capillary tube, sealed at one end, is placed into the test tube with its

open end submerged in the liquid and the sealed end protruding above.[12]

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample and the

thermometer bulb are at the same level. This assembly is then placed in a heating

apparatus, such as a Thiele tube filled with oil or a metal heating block.[6][10][13]

Heating and Observation: The apparatus is heated gently and steadily.[10][13] Initially, a

stream of bubbles will emerge from the capillary tube as trapped air expands and is expelled.

[10] As the temperature approaches the boiling point, a rapid and continuous stream of

bubbles of the substance's vapor will emerge from the capillary.[10]

Boiling Point Reading: Heating is discontinued at this point. The liquid will begin to cool, and

the stream of bubbles will slow down. The moment the bubbling stops and the liquid just

begins to be drawn back into the capillary tube, the temperature is recorded. This

temperature is the boiling point of the liquid.[10]

Melting Point Determination
The melting point is the temperature at which a substance transitions from a solid to a liquid

state.[13] For pure crystalline compounds, this occurs over a narrow range.[6][14] Impurities

typically lower the melting point and broaden the melting range.[6][7][14]

Methodology: Capillary Method

This is the most common method for determining the melting point of a solid.[15]

Sample Preparation: A small amount of solidified 4-Propylbenzaldehyde (cooled below its

19 °C melting point) is finely powdered.[15] The open end of a capillary tube is pressed into

the powder.[6] The tube is then tapped gently to pack the solid into the sealed end, filling it to

a height of 1-2 mm.[13]

Apparatus Setup: The filled capillary tube is placed in a melting point apparatus, which

consists of a heated block and a viewing lens or camera.[6][15]
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Heating and Observation: The sample is heated rapidly to a temperature just below the

expected melting point. The heating rate is then reduced significantly (e.g., 1-2 °C per

minute).[6]

Melting Range Reading: Two temperatures are recorded: the temperature at which the first

drop of liquid appears and the temperature at which the entire sample has completely

melted. This range is reported as the melting point.[6][13]

Density Determination
Density is the mass of a substance per unit volume. For liquids, it is commonly determined

using a pycnometer or a digital density meter.

Methodology: Pycnometer Method

Preparation: A pycnometer (a small glass flask with a precise volume) is thoroughly cleaned,

dried, and its empty mass is accurately weighed (m₁).

Sample Filling: The pycnometer is filled with 4-Propylbenzaldehyde, ensuring no air

bubbles are trapped. The stopper is inserted, and any excess liquid is carefully wiped from

the exterior.

Weighing: The filled pycnometer is weighed to determine the mass of the pycnometer plus

the liquid (m₂). The mass of the liquid is (m₂ - m₁).

Volume Determination: The process is repeated with a reference substance of known density

at the same temperature, typically distilled water. The pycnometer is cleaned, filled with

water, and weighed (m₃). The mass of the water is (m₃ - m₁). The volume of the pycnometer

(V) is calculated using the known density of water (ρ_water) at that temperature: V = (m₃ -

m₁) / ρ_water.

Density Calculation: The density of 4-Propylbenzaldehyde (ρ_sample) is then calculated

using the mass of the sample and the determined volume of the pycnometer: ρ_sample =

(m₂ - m₁) / V.

Refractive Index Determination
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The refractive index (n) of a medium is a dimensionless number that describes how fast light

travels through it.[16] It is defined as the ratio of the speed of light in a vacuum to the speed of

light in the medium.[17]

Methodology: Abbe Refractometer

The Abbe refractometer is a common laboratory instrument for measuring the refractive index

of liquids.[17]

Calibration: The instrument is first calibrated using a standard liquid with a known refractive

index, such as distilled water.

Sample Application: A few drops of 4-Propylbenzaldehyde are placed on the surface of the

measuring prism.

Measurement: The prisms are closed, and the light source is switched on. While looking

through the eyepiece, the adjustment knob is turned until the boundary between the light and

dark regions is sharp and centered in the crosshairs.

Dispersion Correction: If a color fringe is visible at the boundary, the dispersion compensator

is adjusted until the boundary is a sharp, achromatic line.

Reading: The refractive index value is read directly from the instrument's scale. The

temperature should also be recorded, as the refractive index is temperature-dependent. The

notation n20/D indicates the refractive index was measured at 20°C using the sodium D-line

(589 nm) as the light source.[4][18][19][20]

Solubility Determination
Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at

a specific temperature to form a saturated solution.[21]

Methodology: Shake-Flask Method

This is a classical and reliable method for determining equilibrium solubility.[22][23]

Preparation: An excess amount of 4-Propylbenzaldehyde (solute) is added to a known

volume of the solvent (e.g., water, alcohol) in a flask.[22]
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Equilibration: The flask is sealed and placed in a shaker or agitator within a constant

temperature bath. The mixture is agitated for a prolonged period (e.g., 24-48 hours) to

ensure that equilibrium is reached.[23]

Phase Separation: After equilibration, the agitation is stopped, and the mixture is allowed to

stand, permitting the undissolved excess solute to settle.[24]

Sampling: A sample of the supernatant (the clear, saturated solution) is carefully withdrawn

using a syringe fitted with a filter to prevent any undissolved solid particles from being

collected.

Analysis: The concentration of 4-Propylbenzaldehyde in the filtered sample is determined

using a suitable analytical technique, such as UV-Vis spectroscopy, gas chromatography

(GC), or high-performance liquid chromatography (HPLC).

Solubility Expression: The determined concentration represents the solubility of 4-
Propylbenzaldehyde in that solvent at the specified temperature and is typically expressed

in units such as mg/L or g/100 mL.[2]

Visualization of Experimental Workflow
The following diagram illustrates the logical relationship between the chemical compound and

the experimental determination of its core physical properties.
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Caption: Workflow for the experimental characterization of 4-Propylbenzaldehyde's physical

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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